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Compound of Interest

Compound Name: Aluminium iodide

Cat. No.: B8577140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and decomposition of

aluminium iodide (AlI₃). It covers the compound's core physicochemical properties, its

behavior under various conditions, and detailed experimental protocols for its synthesis and

analysis. This document is intended to be a valuable resource for professionals working in

research, chemical synthesis, and drug development who may utilize or encounter this versatile

and reactive compound.

Physicochemical Properties of Aluminium Iodide
Aluminium iodide is a white or yellowish solid that exists in both anhydrous (AlI₃) and

hexahydrate (AlI₃·6H₂O) forms.[1][2] The anhydrous form is a strong Lewis acid and is highly

reactive, particularly with atmospheric moisture.[1] In the solid state, it exists as a dimer, Al₂I₆,

similar to aluminium bromide.[2][3]

Quantitative Data Summary
The key physicochemical properties of anhydrous and hexahydrate aluminium iodide are

summarized in the tables below for easy comparison.

Table 1: Physical and Chemical Properties of Aluminium Iodide
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Property
Anhydrous Aluminium
Iodide (AlI₃)

Aluminium Iodide
Hexahydrate (AlI₃·6H₂O)

Molar Mass 407.69 g/mol [3] 515.786 g/mol [1]

Appearance
White to yellowish-brown

powder/lumps[1][4]
Yellowish solid[1]

Density 3.98 g/cm³[2][3] 2.63 g/cm³[1]

Melting Point 189.4 °C - 191 °C[2][4] 185 °C (decomposes)[1]

Boiling Point
360 °C - 382 °C (sublimes)[1]

[2][4]
Not applicable

Vapor Pressure 1 mm Hg at 178 °C[4] Not applicable

Solubility

Soluble in water (with

reaction), ethanol, diethyl

ether, carbon disulfide,

pyridine, and sulfur dioxide.[2]

[3]

Soluble in water, alcohol, and

ether.[5]

Table 2: Thermodynamic Properties of Anhydrous Aluminium Iodide (AlI₃)

Property Value

Standard Enthalpy of Formation (ΔfH⁰₂₉₈) -302.9 kJ/mol[1]

Standard Molar Entropy (S⁰₂₉₈) 195.9 J/(mol·K)[1]

Specific Heat Capacity (C) 98.7 J/(mol·K)[6]

Stability and Decomposition Pathways
Anhydrous aluminium iodide is a thermodynamically stable compound at room temperature in

an inert atmosphere but is highly susceptible to decomposition under various conditions. Its

stability is primarily compromised by exposure to moisture, air (oxygen), and elevated

temperatures.
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Thermal Stability and Decomposition
When heated, anhydrous aluminium iodide sublimes at approximately 382 °C.[1] At higher

temperatures, it decomposes into its constituent elements: aluminium and iodine.[7]

Reaction: 2 AlI₃(s) → 2 Al(s) + 3 I₂(g)[7]

While specific quantitative data from thermogravimetric analysis (TGA) or differential scanning

calorimetry (DSC) for anhydrous aluminium iodide is not readily available in the reviewed

literature, its known melting and sublimation points suggest that decomposition will occur at

temperatures exceeding its sublimation point. The hexahydrate form is less thermally stable,

decomposing at its melting point of 185 °C.[1]

Decomposition by Hydrolysis
Anhydrous aluminium iodide reacts violently and exothermically with water, including

atmospheric moisture, in a process known as hydrolysis.[4][8] This reaction produces corrosive

fumes of hydrogen iodide (HI) and a precipitate of aluminium hydroxide (Al(OH)₃).[8][9]

Reaction: AlI₃(s) + 3 H₂O(l) → Al(OH)₃(s) + 3 HI(g)

The resulting aqueous solution is acidic due to the formation of hydroiodic acid from the

dissolution of hydrogen iodide gas in water.[10]

Photochemical and Oxidative Decomposition
Aluminium iodide is sensitive to light and air.[4] In the presence of oxygen and light, it can

decompose, leading to the formation of aluminium oxide and the liberation of elemental iodine,

which can be observed by the appearance of a violet color. Due to its reactivity, anhydrous

aluminium iodide must be stored in airtight, light-protected containers under an inert

atmosphere.[1]

Logical and Reaction Pathways
The following diagrams illustrate the key relationships and transformations of aluminium
iodide.
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Factors Influencing Aluminium Iodide Stability
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Caption: Logical relationships affecting AlI₃ stability.

Caption: Synthesis and decomposition pathways of AlI₃.

Experimental Protocols
Handling and working with anhydrous aluminium iodide requires stringent air-sensitive

techniques due to its reactivity.[11][12]

Synthesis of Anhydrous Aluminium Iodide in an Inert
Solvent
This protocol describes a controlled method for synthesizing AlI₃ by refluxing aluminium and

iodine in an inert solvent.[1]

Materials:

Aluminium granules or powder
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Elemental iodine

Anhydrous carbon tetrachloride (or other suitable inert solvent)

Schlenk flask and condenser

Inert gas supply (Nitrogen or Argon)

Heating mantle

Procedure:

Set up a Schlenk flask with a reflux condenser under a positive pressure of inert gas.

To the flask, add aluminium granules and elemental iodine in a stoichiometric ratio (2 moles

of Al to 3 moles of I₂).

Add anhydrous carbon tetrachloride to the flask to act as a solvent.

Heat the mixture to reflux with constant stirring. Continue refluxing until the characteristic

purple color of iodine has disappeared, indicating the completion of the reaction.

Allow the mixture to cool to room temperature. The resulting solution contains aluminium
iodide.

Purification by Vacuum Sublimation
Crude aluminium iodide can be purified by vacuum sublimation to obtain a high-purity

product.[1]

Materials:

Crude anhydrous aluminium iodide

Sublimation apparatus with a cold finger

Vacuum pump

Heating source (e.g., oil bath)
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Coolant for the cold finger (e.g., circulating water)

Procedure:

Place the crude AlI₃ in the bottom of the sublimation apparatus.

Assemble the apparatus, ensuring all joints are well-sealed.

Evacuate the apparatus using a vacuum pump.

Start the flow of coolant through the cold finger.

Gently heat the bottom of the apparatus. The AlI₃ will sublime and deposit as pure crystals

on the cold finger.

Once the sublimation is complete, allow the apparatus to cool to room temperature before

slowly reintroducing inert gas to break the vacuum.

The purified AlI₃ can then be collected from the cold finger in an inert atmosphere.

Experimental Workflow for Stability Analysis
The following diagram outlines a typical workflow for investigating the stability of a reactive

compound like aluminium iodide.
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Workflow for Aluminium Iodide Stability Analysis
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Caption: A generalized workflow for AlI₃ stability studies.
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Handling and Safety Considerations
Anhydrous aluminium iodide is corrosive and reacts violently with water.[4] It should be

handled in a fume hood, and appropriate personal protective equipment, including gloves and

safety goggles, should be worn.[8] Due to its air and moisture sensitivity, all manipulations

should be carried out under an inert atmosphere using Schlenk line or glovebox techniques.[1]

Disclaimer: This document is intended for informational purposes only and should not be

considered a substitute for a thorough risk assessment before handling aluminium iodide.

Always consult the relevant Safety Data Sheet (SDS) and follow established laboratory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aluminium iodide - Sciencemadness Wiki [sciencemadness.org]

2. Aluminum Iodide Formula - Structure, Properties, Uses, Sample Questions -
GeeksforGeeks [geeksforgeeks.org]

3. Aluminium Iodide Formula, Structure and Properties [pw.live]

4. 7784-23-8 CAS MSDS (ALUMINUM IODIDE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

5. Aluminium iodide - Wikipedia [en.wikipedia.org]

6. Aluminium iodide - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]

7. homework.study.com [homework.study.com]

8. flinnsci.com [flinnsci.com]

9. royalsocietypublishing.org [royalsocietypublishing.org]

10. m.youtube.com [m.youtube.com]

11. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3352335.aspx
https://www.flinnsci.com/api/library/Download/a779160260df431ab364d0a7627a8235
https://www.sciencemadness.org/smwiki/index.php/Aluminium_iodide
https://www.benchchem.com/product/b8577140?utm_src=pdf-body
https://www.benchchem.com/product/b8577140?utm_src=pdf-custom-synthesis
https://www.sciencemadness.org/smwiki/index.php/Aluminium_iodide
https://www.geeksforgeeks.org/chemistry/aluminum-iodide-formula-structure-properties-uses-sample-questions/
https://www.geeksforgeeks.org/chemistry/aluminum-iodide-formula-structure-properties-uses-sample-questions/
https://www.pw.live/school-prep/exams/aluminium-iodide-formula
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3352335.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3352335.aspx
https://en.wikipedia.org/wiki/Aluminium_iodide
https://simple.wikipedia.org/wiki/Aluminium_iodide
https://homework.study.com/explanation/when-aluminum-iodide-is-heated-it-decomposes-into-its-constituent-elements-how-many-mg-of-starting-material-are-required-to-produce-2-340-g-of-the-iodine-if-the-reaction-only-results-in-an-84-2-yield-give-your-answer-in-standard-notation.html
https://www.flinnsci.com/api/library/Download/a779160260df431ab364d0a7627a8235
https://royalsocietypublishing.org/doi/pdf/10.1098/rspl.1879.0158
https://m.youtube.com/watch?v=vTx1uK11pis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_and_Storage_of_Air_Sensitive_Chlorinated_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8577140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


12. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews
[chemistryviews.org]

To cite this document: BenchChem. [An In-depth Technical Guide to the Stability and
Decomposition of Aluminium Iodide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8577140#stability-and-decomposition-of-aluminium-
iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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